Cas no 2034498-60-5 (2-({1-[6-(trifluoromethyl)pyridine-3-carbonyl]pyrrolidin-3-yl}oxy)pyrazine)

• Product Name: 2-({1-[6-(trifluoromethyl)pyridine-3-carbonyl]pyrrolidin-3-yl}oxy)pyrazine
• CAS No: 2034498-60-5
• MF: C₁₅H₁₃F₃N₄O₂
• MW: 338.284533262253
• CID: 5351056
• Update Time: 2025-05-20

2-({1-[6-(trifluoromethyl)pyridine-3-carbonyl]pyrrolidin-3-yl}oxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• (3-(pyrazin-2-yloxy)pyrrolidin-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone
• (3-pyrazin-2-yloxypyrrolidin-1-yl)-[6-(trifluoromethyl)pyridin-3-yl]methanone
• 2-({1-[6-(trifluoromethyl)pyridine-3-carbonyl]pyrrolidin-3-yl}oxy)pyrazine

• Inchi： 1S/C15H13F3N4O2/c16-15(17,18)12-2-1-10(7-21-12)14(23)22-6-3-11(9-22)24-13-8-19-4-5-20-13/h1-2,4-5,7-8,11H,3,6,9H2
• InChI Key： NUTJWWMOQJXZKO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C(N1CCC(C1)OC1C=NC=CN=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 449
• XLogP3: 1.3
• Topological Polar Surface Area: 68.2

Additional information on 2-({1-[6-(trifluoromethyl)pyridine-3-carbonyl]pyrrolidin-3-yl}oxy)pyrazine

Comprehensive Overview of 2-({1-[6-(trifluoromethyl)pyridine-3-carbonyl]pyrrolidin-3-yl}oxy)pyrazine (CAS No. 2034498-60-5)

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-({1-[6-(trifluoromethyl)pyridine-3-carbonyl]pyrrolidin-3-yl}oxy)pyrazine (CAS No. 2034498-60-5) has emerged as a compound of significant interest. This molecule, characterized by its unique pyridine and pyrazine moieties, is being extensively studied for its potential applications in drug discovery and crop protection. The presence of a trifluoromethyl group enhances its metabolic stability and bioavailability, making it a promising candidate for further development.

The structural complexity of 2-({1-[6-(trifluoromethyl)pyridine-3-carbonyl]pyrrolidin-3-yl}oxy)pyrazine underscores its versatility. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds that has gained traction in oncology and inflammatory disease treatments. Recent studies suggest that this compound may exhibit selective binding to specific kinase targets, paving the way for novel therapeutic strategies. Additionally, its pyrrolidin-3-yl scaffold is a common feature in many FDA-approved drugs, further highlighting its relevance.

From an agrochemical perspective, CAS No. 2034498-60-5 is being explored for its efficacy in pest control. The trifluoromethylpyridine moiety is known to confer insecticidal properties, and early-stage trials indicate that this compound could be effective against resistant pest strains. This aligns with the growing demand for sustainable and high-performance crop protection solutions, a topic frequently searched by agricultural professionals and researchers.

Synthetic accessibility is another key advantage of 2-({1-[6-(trifluoromethyl)pyridine-3-carbonyl]pyrrolidin-3-yl}oxy)pyrazine. Modern flow chemistry techniques and catalytic methods have streamlined its production, reducing costs and environmental impact. This aligns with the broader industry shift toward green chemistry, a hot topic in both academic and industrial circles. Researchers are also investigating its potential as a building block for more complex molecules, further expanding its utility.

In summary, 2-({1-[6-(trifluoromethyl)pyridine-3-carbonyl]pyrrolidin-3-yl}oxy)pyrazine (CAS No. 2034498-60-5) represents a multifaceted compound with applications spanning pharmaceuticals and agrochemicals. Its unique structural features, combined with its synthetic feasibility, make it a compelling subject for ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.